Cas no 27031-00-1 (4-{4-(1h-Benzimidazol-2-Yl)PhenylAmino}-4-Oxobutanoic Acid)

• Product Name: 4-{4-(1h-Benzimidazol-2-Yl)PhenylAmino}-4-Oxobutanoic Acid
• CAS No: 27031-00-1
• MF: C₁₇H₁₅N₃O₃
• MW: 309.319303750992
• MDL: MFCD00395378
• CID: 4643526
• PubChem ID: 767937
• Update Time: 2025-05-20

4-{4-(1h-Benzimidazol-2-Yl)PhenylAmino}-4-Oxobutanoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-[[4-(1H-benzimidazol-2-yl)phenyl]amino]-4-keto-butyric acid
• 4-[[4-(1H-benzimidazol-2-yl)phenyl]amino]-4-oxobutanoic acid
• 4-[[4-(1H-benzimidazol-2-yl)phenyl]amino]-4-oxo-butanoic acid
• 4-{[4-(1H-benzimidazol-2-yl)phenyl]amino}-4-oxobutanoic acid
• iGP-1
• 4-((4-(1H-Benzo[d]imidazol-2-yl)phenyl)amino)-4-oxobutanoic acid
• SCHEMBL15702637
• 4-([4-(1H-Benzimidazol-2-yl)phenyl]amino)-4-oxobutanoic acid
• AB00075796-01
• E84253
• N-[4-(1H-Benzoimidazol-2-yl)-phenyl]-succinamic acid
• 3-{[4-(1H-1,3-BENZODIAZOL-2-YL)PHENYL]CARBAMOYL}PROPANOIC ACID
• Oprea1_097615
• GLXC-04536
• MFCD00395378
• LS-10061
• CS-0083776
• AKOS003241800
• STK017597
• BDBM50497473
• Cambridge id 5224148
• SY326992
• HY-121970
• CHEMBL3344006
• 4-([4-(1H-Benzimidazol-2-yl)phenyl]amino)-4-oxobutanoicacid
• Oprea1_468828
• 4-[4-(1H-benzimidazol-2-yl)anilino]-4-oxobutanoic acid
• CBDivE_010947
• butanoic acid, 4-[[4-(1H-benzimidazol-2-yl)phenyl]amino]-4-oxo-
• 27031-00-1
• 4-[[4-(2-Benzimidazolyl)phenyl]amino]-4-oxobutanoic Acid
• ALBB-028944
• 4-{4-(1h-Benzimidazol-2-Yl)PhenylAmino}-4-Oxobutanoic Acid

• MDL： MFCD00395378
• Inchi： 1S/C17H15N3O3/c21-15(9-10-16(22)23)18-12-7-5-11(6-8-12)17-19-13-3-1-2-4-14(13)20-17/h1-8H,9-10H2,(H,18,21)(H,19,20)(H,22,23)
• InChI Key： ARVPDCQNTCJVSU-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCC(NC1=CC=C(C2NC3=CC=CC=C3N=2)C=C1)=O

Computed Properties

• Exact Mass: 309.11134135g/mol
• Monoisotopic Mass: 309.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 95.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Phenylbenzimidazoles

Additional information on 4-{4-(1h-Benzimidazol-2-Yl)PhenylAmino}-4-Oxobutanoic Acid

4-{4-(1h-Benzimidazol-2-Yl)PhenylAmino}-4-Oxobutanoic Acid: A Comprehensive Overview of Its Properties and Applications

4-{4-(1h-Benzimidazol-2-Yl)PhenylAmino}-4-Oxobutanoic Acid (CAS No: 27031-00-1) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This benzimidazole derivative is characterized by its unique molecular structure, which combines a benzimidazole core with a phenylamino-oxobutanoic acid moiety. The compound's structural complexity and functional groups make it a valuable intermediate in pharmaceutical research and other high-tech applications.

The growing interest in heterocyclic compounds like 4-{4-(1h-Benzimidazol-2-Yl)PhenylAmino}-4-Oxobutanoic Acid stems from their diverse biological activities and potential therapeutic applications. Recent studies have shown that benzimidazole derivatives exhibit remarkable pharmacological properties, including antimicrobial, antiviral, and anticancer activities. This has led to increased research into CAS 27031-00-1 as a potential building block for novel drug development.

From a chemical perspective, 4-{4-(1h-Benzimidazol-2-Yl)PhenylAmino}-4-Oxobutanoic Acid demonstrates interesting physicochemical properties. The compound typically appears as a crystalline solid with moderate solubility in polar organic solvents. Its molecular structure features multiple hydrogen bond donors and acceptors, which contribute to its potential for forming stable complexes with biological targets. These characteristics make it particularly valuable in structure-activity relationship studies and drug design applications.

The synthesis of 4-{4-(1h-Benzimidazol-2-Yl)PhenylAmino}-4-Oxobutanoic Acid typically involves multi-step organic reactions, starting from readily available benzimidazole precursors. Modern synthetic approaches emphasize green chemistry principles, aiming to reduce waste and improve yields. Researchers are particularly interested in developing more efficient synthetic routes for CAS 27031-00-1 to support its growing applications in pharmaceutical development.

In the pharmaceutical industry, 4-{4-(1h-Benzimidazol-2-Yl)PhenylAmino}-4-Oxobutanoic Acid serves as a crucial intermediate for the development of novel therapeutic agents. Its structural features make it particularly valuable for designing protein kinase inhibitors and enzyme modulators. Recent patent literature reveals increasing interest in this compound for potential applications in treating metabolic disorders and inflammatory conditions.

Beyond pharmaceutical applications, 4-{4-(1h-Benzimidazol-2-Yl)PhenylAmino}-4-Oxobutanoic Acid has shown promise in materials science. The compound's ability to form stable complexes with metal ions makes it potentially useful in developing functional materials for optoelectronic applications. Researchers are exploring its use in organic semiconductors and light-emitting devices, capitalizing on the benzimidazole moiety's electron-transport properties.

The analytical characterization of CAS 27031-00-1 typically involves advanced techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry. These methods ensure the compound's purity and structural integrity, which are critical for research and industrial applications. Recent advancements in analytical technology have improved the detection and quantification of 4-{4-(1h-Benzimidazol-2-Yl)PhenylAmino}-4-Oxobutanoic Acid in complex matrices.

From a regulatory perspective, 4-{4-(1h-Benzimidazol-2-Yl)PhenylAmino}-4-Oxobutanoic Acid is generally regarded as safe for research purposes when handled according to standard laboratory protocols. However, researchers must stay informed about evolving regulations concerning benzimidazole derivatives in different jurisdictions. The compound's safety profile continues to be evaluated as new applications emerge in various industries.

The market for 4-{4-(1h-Benzimidazol-2-Yl)PhenylAmino}-4-Oxobutanoic Acid has shown steady growth in recent years, driven by increasing demand from pharmaceutical and material science sectors. Suppliers specializing in fine chemicals and research compounds have reported growing interest in CAS 27031-00-1, particularly from academic institutions and biotechnology companies. Market analysts predict continued expansion as new applications for this versatile compound are discovered.

Future research directions for 4-{4-(1h-Benzimidazol-2-Yl)PhenylAmino}-4-Oxobutanoic Acid include exploring its potential in targeted drug delivery systems and advanced material applications. Scientists are particularly interested in modifying its structure to enhance specific properties while maintaining its core benzimidazole pharmacophore. These investigations may lead to breakthroughs in multiple scientific disciplines, further increasing the compound's importance in research and development.

For researchers working with 4-{4-(1h-Benzimidazol-2-Yl)PhenylAmino}-4-Oxobutanoic Acid, proper storage conditions are essential to maintain its stability. The compound should typically be stored in a cool, dry environment, protected from light and moisture. These precautions help preserve the integrity of this valuable chemical intermediate for various applications.

In conclusion, 4-{4-(1h-Benzimidazol-2-Yl)PhenylAmino}-4-Oxobutanoic Acid (CAS No: 27031-00-1) represents an important class of heterocyclic compounds with wide-ranging applications in pharmaceutical research and material science. Its unique structural features and versatile properties continue to make it a subject of intense scientific investigation. As research progresses, this compound is likely to play an increasingly significant role in developing innovative solutions across multiple scientific and technological fields.